![molecular formula C13H11F2NO B8272870 2-[(2,5-Difluorophenyl)-hydroxymethyl]-4-methylpyridine](/img/structure/B8272870.png)
2-[(2,5-Difluorophenyl)-hydroxymethyl]-4-methylpyridine
Cat. No. B8272870
M. Wt: 235.23 g/mol
InChI Key: PJNIKPACBABIME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07399775B2
Procedure details
Under an argon atmosphere, a tetrahydrofuran solution (1.5 ml, 3 mmol) of isopropylmagnesium chloride was added dropwise to a tetrahydrofuran (2 ml) solution of 2-bromo-4-methylpyridine (334 μl, 3 mmol) under ice cooling and the mixture was stirred at room temperature for 60 minutes. Under ice cooling, 2,5-difluorobenzaldehyde (328 μl, 3 mmol) was added dropwise to the resulting brown solution. The temperature of the reaction mixture was raised gradually to room temperature. To the reaction mixture was added a saturated aqueous solution of ammonium chloride, followed by extraction with ethyl acetate. After drying the solvent, the residue obtained by concentration under reduced pressure was purified by silica gel chromatography (hexane:ethyl acetate=5:1), whereby the title compound (456 mg, 65%) was obtained as needle crystals.
Identifiers
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REACTION_CXSMILES
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C([Mg]Cl)(C)C.Br[C:7]1[CH:12]=[C:11]([CH3:13])[CH:10]=[CH:9][N:8]=1.[F:14][C:15]1[CH:22]=[CH:21][C:20]([F:23])=[CH:19][C:16]=1[CH:17]=[O:18].[Cl-].[NH4+]>O1CCCC1>[F:14][C:15]1[CH:22]=[CH:21][C:20]([F:23])=[CH:19][C:16]=1[CH:17]([OH:18])[C:7]1[CH:12]=[C:11]([CH3:13])[CH:10]=[CH:9][N:8]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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328 μL
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Type
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reactant
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Smiles
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FC1=C(C=O)C=C(C=C1)F
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)[Mg]Cl
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|
Name
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|
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Quantity
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334 μL
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Type
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reactant
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Smiles
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BrC1=NC=CC(=C1)C
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 60 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The temperature of the reaction mixture was raised gradually to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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|
Details
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After drying the solvent
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue obtained by concentration under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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was purified by silica gel chromatography (hexane:ethyl acetate=5:1), whereby the title compound (456 mg, 65%)
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CUSTOM
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Type
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CUSTOM
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|
Details
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was obtained as needle crystals
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Outcomes
Product
Details
Reaction Time |
60 min |
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Name
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|
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Type
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|
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Smiles
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FC1=C(C=C(C=C1)F)C(C1=NC=CC(=C1)C)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
